Cas no 61423-31-2 ([1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel-)

[1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel- structure
61423-31-2 structure
Product Name:[1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel-
CAS No:61423-31-2
MF:C10H19N
MW:153.26456284523
CID:480028
PubChem ID:53424541
Update Time:2025-04-19

[1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel-
    • 2-Cyclopentyl cyclopentylamine
    • 2-cyclopentylcyclopentan-1-amine
    • CS-0231828
    • SCHEMBL616342
    • DTXSID30698535
    • 61423-31-2
    • AKOS011897562
    • [1,1'-Bi(cyclopentan)]-2-amine
    • EN300-1255633
    • [1,1'-Bi(cyclopentane)]-2-amine
    • 114098-90-7
    • Inchi: 1S/C10H19N/c11-10-7-3-6-9(10)8-4-1-2-5-8/h8-10H,1-7,11H2
    • InChI Key: MYBGJAXNVXWOKZ-UHFFFAOYSA-N
    • SMILES: NC1CCCC1C1CCCC1

Computed Properties

  • Exact Mass: 153.15200
  • Monoisotopic Mass: 153.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 2.7

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.00430
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